Cas no 51615-31-7 ( )

  structure
  structure
Product Name: 
CAS No:51615-31-7
MF:C14H24O4
MW:256.337965011597
CID:935625
PubChem ID:348771
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-heptylidenepropanedioate
    • NSC-408245
    • DS-000837
    • PHTWTKAHOJRDME-UHFFFAOYSA-N
    • DTXSID90325032
    • SCHEMBL11439397
    • NSC408245
    • diethyl heptylidenepropanedioate
    • 51615-31-7
    •  
    • Inchi: 1S/C14H24O4/c1-4-7-8-9-10-11-12(13(15)17-5-2)14(16)18-6-3/h11H,4-10H2,1-3H3
    • InChI Key: PHTWTKAHOJRDME-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/CCCCCC)=O

Computed Properties

  • Exact Mass: 256.16752
  • Monoisotopic Mass: 256.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.985
  • Boiling Point: 294.6°C at 760 mmHg
  • Flash Point: 131.8°C
  • Refractive Index: 1.453
  • PSA: 52.6
  • LogP: 3.00940
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